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‘ Compound of Interest

Compound Name: 3-Amino-5-methylpyrazine-2-carboxylic acid

Cat. No.: B1267093

3-Amino-5-methylpyrazine-2-carboxylic acid (CAS: 6761-50-8) is a heterocyclic compound featuring both a carboxylic acid and an amino group, i
possessing both acidic and basic functionalities, suggests a complex and highly pH-dependent solubility profile. Understanding this profile is not mere
solubility is a primary determinant of bioavailability and is a key parameter in the Biopharmaceutics Classification System (BCS), which guides formul

This guide provides a comprehensive framework for researchers and drug development professionals to determine and understand the complete solt
explain the causality behind experimental choices, providing robust, self-validating protocols grounded in established scientific principles.

Physicochemical Properties and Theoretical Solubility Considerations

Before embarking on experimental determination, a theoretical assessment based on the molecule's structure provides essential context.

Property Value

Molecular Formula CsH7N302

Molecular Weight 153.14 g/mol

CAS Number 6761-50-8

XLogP3-AA (log P) 0.2

Hydrogen Bond Donors 2 (from -COOH and -NHz)

Hydrogen Bond Acceptors 4 (from -COOH and pyrazine nitrogens)

The structure of 3-Amino-5-methylpyrazine-2-carboxylic acid is amphoteric. It possesses a carboxylic acid group (pKai ~2-4) and an amino group
dictates that its aqueous solubility will be profoundly influenced by pH.

* Atlow pH (pH < pKaz): The amino group and ring nitrogens will be protonated (cationic form), and the carboxylic acid will be neutral. This charged
« Atisoelectric point (pl): The molecule will exist predominantly as a neutral zwitterion. This is typically the point of minimum aqueous solubility.
« At high pH (pH > pKaz): The carboxylic acid will be deprotonated (anionic form), and the amino group will be neutral. This charged species is also ¢

This relationship is visualized in the diagram below.
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Figure 1: Relationship between pH, ionization state, ¢

Part 1: Thermodynamic Solubility Determination (Shake-Flask Method)

The Shake-Flask method is the gold-standard for determining equilibrium (thermodynamic) solubility.[7] It measures the concentration of a saturated !
guidelines for BCS-based biowaivers.[8][9][10]

Causality Behind Experimental Choices:

» Use of Excess Solid: Ensures that the solution reaches true saturation.

« Extended Equilibration (24-48h): Guarantees that the dissolution process has reached a true thermodynamic equilibrium, which is crucial for reproc
« Temperature Control (37 °C): Mimics physiological conditions relevant to oral drug absorption.[13]

« pH Buffers (1.2, 4.5, 6.8): These specific pH values are mandated by regulatory agencies like the FDA and EMA to represent the physiological ranc

« Phase Separation: Centrifugation and filtration are critical to remove all undissolved solid particles, which would otherwise lead to an overestimatio

Experimental Workflow: Shake-Flask Method

Figure 2: Workflow for the Shake-Flask solubility determ

Step-by-Step Protocol

« Preparation: Prepare aqueous buffers at pH 1.2 (e.g., HCI/NaCl), pH 4.5 (e.g., acetate buffer), and pH 6.8 (e.g., phosphate buffer) according to phe
+ Sample Addition: Add an excess of solid 3-Amino-5-methylpyrazine-2-carboxylic acid to several glass vials for each pH condition and solvent to
» Solvent Addition: Add a precise volume of the prepared buffer or organic solvent to each vial.

« Equilibration: Seal the vials and place them in a shaking incubator at a controlled temperature (e.g., 25 °C for general data, 37 °C for biopharmace!
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* Phase Separation: After equilibration, allow the vials to stand to let solids settle. Carefully withdraw an aliquot of the supernatant and filter it througt
Alternatively, centrifuge the vials at high speed and sample the clear supernatant.

« Quantification: Prepare a calibration curve using standard solutions of the compound of known concentrations. Dilute the filtered saturate solution ¢
« Data Reporting: Express the solubility in mg/mL and mol/L. The experiment should be performed in triplicate at each condition to ensure statistical

Part 2: pH-Dependent Solubility and pKa Determination (Potentiometric Titration)

For ionizable compounds like 3-Amino-5-methylpyrazine-2-carboxylic acid, a potentiometric titration of a slurry of the compound can yield both the
powerful, albeit more complex, technique.[18][19]

Causality Behind Experimental Choices:

« Titration of a Slurry: By starting with a suspension (slurry), the experiment continuously monitors the pH as the solid dissolves in response to the ac
« Law of Mass Action: The method relies on the law of mass action, where changes in pH shift the equilibrium between the dissolved ionized and uni

« Double-Dosing Method: As described in advanced protocols, applying a double-dosing method allows for the precise determination of intrinsic solu

Step-by-Step Protocol Overview

« Suspension Preparation: Create an aqueous suspension of the compound with a known total concentration.
« Initial Titration: Titrate the suspension with a strong acid (e.g., HCI) to a low pH to dissolve all material and protonate all species.
« Titration with Base: Slowly titrate the resulting solution with a strong base (e.g., NaOH). As the pH increases, the compound will begin to precipitate

« Data Analysis: Record the pH and volume of titrant added throughout the experiment. The resulting titration curve will show distinct regions corresg
calculate the pKa values and the intrinsic solubility (So) from the points of precipitation and dissolution.[19][20]

Data Presentation

All experimentally determined solubility data should be meticulously organized.

Table 1: Aqueous Solubility Profile of 3-Amino-5-methylpyrazine-2-carboxylic acid

pH Temperature (°C) Mean Solubility (mg/mL)
1.2 37 [Experimental Data]
4.5 37 [Experimental Data]
6.8 37 [Experimental Data]
[pH of min. solubility] 37 [Experimental Data]

Table 2: Solubility in Organic Solvents

Solvent Temperature (°C) Mean Solubility (mg/mL)

Ethanol 25 [Experimental Data]

Methanol 25 [Experimental Data]

DMSO 25 [Experimental Data]

Acetonitrile 25 [Experimental Data]
Conclusion
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The solubility of 3-Amino-5-methylpyrazine-2-carboxylic acid is a multi-faceted property that is fundamentally dependent on the solution's pH. A sii

development. By employing the robust, gold-standard Shake-Flask method across a physiologically relevant pH range, researchers can establish a B

potentiometric titration offers an elegant and efficient method to simultaneously determine intrinsic solubility and pKa values. The protocols and theor:

this compound, enabling informed decisions in formulation, lead optimization, and regulatory submissions.
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' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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nformation provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

the fitness of this product for every specific experimental setup.

Tech

nical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea
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